N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide

• IUPAC Name: N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide
• InChI: InChI=1S/C17H18N2O2S/c1-2-16(20)18-13-7-8-14-12(11-13)5-3-9-19(14)17(21)15-6-4-10-22-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,18,20)
• InChI Key: APLNNEHORUAIBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=CS3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

“N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide” is a complex organic compound. It contains a thiophene moiety, which is a five-membered ring made up of one sulfur and four carbon atoms. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. For instance, the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can produce aminothiophene derivatives. Another method, the Paal–Knorr reaction, involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of “N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide” can be analyzed using various techniques such as gas chromatography/mass spectrometry (GC/MS), liquid chromatography/mass spectrometry (LC/MS), high-resolution mass spectrometry (HRMS), and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can be quite complex. For instance, the interaction between elemental sulfur and NaOtBu enables a facile single-step protocol for the synthesis of thiophene derivatives from 1,3-diynes. A plausible mechanism based on EPR experiments revealed that the trisulfur radical anion acts as a key intermediate of this process.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide” can be analyzed using various physicochemical techniques. For instance, UV–Vis, Infrared, and NMR can be used to characterize the compound.

Scientific Research Applications

Anti-Inflammatory Properties

• Thiophene derivatives have been investigated for their anti-inflammatory activity. .

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Future Directions

The future directions for “N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]propanamide” could involve further exploration of its potential applications, given the wide range of properties and applications of thiophene derivatives. Additionally, new synthetic strategies could be developed to improve the efficiency and efficacy of producing these compounds.